Cas no 53064-58-7 (5-Cyclopropylisoxazole-3-carbonyl chloride)

5-Cyclopropylisoxazole-3-carbonyl chloride is a reactive intermediate commonly employed in organic synthesis, particularly in the preparation of amides, esters, and other functionalized derivatives. Its cyclopropyl and isoxazole moieties contribute to its utility in constructing pharmacologically active compounds, agrochemicals, and specialty materials. The carbonyl chloride group ensures high reactivity with nucleophiles, facilitating efficient coupling reactions under mild conditions. This compound is valued for its stability under controlled conditions and its role in introducing the 5-cyclopropylisoxazole scaffold, which is often leveraged in medicinal chemistry for its bioisosteric properties. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.

5-Cyclopropylisoxazole-3-carbonyl chloride structure

53064-58-7 structure

Product Name:5-Cyclopropylisoxazole-3-carbonyl chloride

CAS No:53064-58-7

MF:C₇H₆ClNO₂

MW:171.581040859222

MDL:MFCD12028421

CID:1020495

PubChem ID:25220814

Update Time:2025-10-18

5-Cyclopropylisoxazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazolecarbonyl chloride, 5-cyclopropyl- (9CI)
- 5-CYCLOPROPYLISOXAZOLE-3-CARBONYL CHLORIDE
- 3-ISOXAZOLECARBONYL CHLORIDE, 5-CYCLOPROPYL-
- ALBB-010037
- CTK6G5480
- MolPort-004-761-885
- SBB050148
- STK506166
- DB-100311
- DTXSID60649353
- SCHEMBL3062466
- 53064-58-7
- 5-cyclopropyl-1,2-oxazole-3-carbonyl chloride
- AKOS005172451
- LS-03421
- MFCD12028421
- 5-cyclopropylisoxazole-3-carbonylchloride
- 5-Cyclopropylisoxazole-3-carbonyl chloride
- MDL： MFCD12028421
- Inchi： 1S/C7H6ClNO2/c8-7(10)5-3-6(11-9-5)4-1-2-4/h3-4H,1-2H2
- InChI Key： WBXZKRXYZLOYAU-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C2CC2)ON=1)=O

Computed Properties

Exact Mass: 171.00878
Monoisotopic Mass: 171.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.1

5-Cyclopropylisoxazole-3-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM362956-1g	5-cyclopropylisoxazole-3-carbonyl chloride	53064-58-7	95%+	1g	$***	2023-05-30
abcr	AB407586-500 mg	5-Cyclopropylisoxazole-3-carbonyl chloride	53064-58-7		500MG	€373.00	2023-02-20
abcr	AB407586-1 g	5-Cyclopropylisoxazole-3-carbonyl chloride	53064-58-7		1g	€489.50	2023-06-17
abcr	AB407586-5 g	5-Cyclopropylisoxazole-3-carbonyl chloride	53064-58-7		5g	€1324.50	2023-06-17
TRC	C272565-100mg	5-Cyclopropylisoxazole-3-carbonyl chloride	53064-58-7		100mg	$ 230.00	2022-04-01
TRC	C272565-250mg	5-Cyclopropylisoxazole-3-carbonyl chloride	53064-58-7		250mg	$ 470.00	2022-04-01
TRC	C272565-500mg	5-Cyclopropylisoxazole-3-carbonyl chloride	53064-58-7		500mg	$ 750.00	2022-04-01
abcr	AB407586-500mg	5-Cyclopropylisoxazole-3-carbonyl chloride; .	53064-58-7		500mg	€397.00	2025-04-18
abcr	AB407586-1g	5-Cyclopropylisoxazole-3-carbonyl chloride; .	53064-58-7		1g	€477.00	2025-04-18
abcr	AB407586-5g	5-Cyclopropylisoxazole-3-carbonyl chloride; .	53064-58-7		5g	€1277.00	2025-04-18